(4R,4'R)-2,2'-(Cyclohexane-1,1-diyl)bis(4-phenyl-4,5-dihydrooxazole)

Specification

• CAS No.: 2271404-99-8
• Molecular Formula: C24H26N2O2
• Molecular Weight: 374.5 g/mol
• IUPAC Name: (4R)-4-phenyl-2-[1-[(4R)-4-phenyl-4,5-dihydro-1,3-oxazol-2-yl]cyclohexyl]-4,5-dihydro-1,3-oxazole
• Standard InChI: InChI=1S/C24H26N2O2/c1-4-10-18(11-5-1)20-16-27-22(25-20)24(14-8-3-9-15-24)23-26-21(17-28-23)19-12-6-2-7-13-19/h1-2,4-7,10-13,20-21H,3,8-9,14-17H2/t20-,21-/m0/s1
• Standard InChI Key: UCQNNOPAGMJZGM-SFTDATJTSA-N
• Isomeric SMILES: C1CCC(CC1)(C2=N[C@@H](CO2)C3=CC=CC=C3)C4=N[C@@H](CO4)C5=CC=CC=C5
• SMILES: C1CCC(CC1)(C2=NC(CO2)C3=CC=CC=C3)C4=NC(CO4)C5=CC=CC=C5
• Canonical SMILES: C1CCC(CC1)(C2=NC(CO2)C3=CC=CC=C3)C4=NC(CO4)C5=CC=CC=C5

Introduction

The compound (4R,4'R)-2,2'-(Cyclohexane-1,1-diyl)bis(4-phenyl-4,5-dihydrooxazole) is a complex organic molecule featuring a cyclohexane backbone linked to two oxazole rings, each substituted with a phenyl group. This compound is part of a broader class of oxazoles, which are known for their diverse biological activities and applications in organic synthesis.

Physical and Hazardous Characteristics

Property	Value
Sum Formula	C24H26N2O2
Molecular Weight	374.48 g/mol
Density	Not specified
Melting Point	Not specified
Boiling Point	Not specified
Flash Point	Not specified
Storage Temperature	Typically stored at 2°C for related compounds
Safety Instructions	Signal word: Warning; Hazard statements: H302, H315, H319, H335; Precautionary statements: P280, P261, P312, P304+P340, P305+P351+P338, P301+P330

Synthesis and Applications

The synthesis of (4R,4'R)-2,2'-(Cyclohexane-1,1-diyl)bis(4-phenyl-4,5-dihydrooxazole) typically involves the formation of the oxazole rings and their attachment to a cyclohexane backbone. This process often requires careful control of stereochemistry to achieve the desired (4R,4'R) configuration.

Oxazoles are known for their utility in organic synthesis, serving as intermediates in the preparation of complex molecules. They also exhibit various biological activities, including antimicrobial and antifungal properties, making them of interest in pharmaceutical research.

Related Compounds

Several compounds are structurally related to (4R,4'R)-2,2'-(Cyclohexane-1,1-diyl)bis(4-phenyl-4,5-dihydrooxazole), including:

• (4R,4'R)-2,2'-(Cyclopentane-1,1-diyl)bis(4-phenyl-4,5-dihydrooxazole): This compound features a cyclopentane backbone instead of cyclohexane, with a molecular weight of 360.4 g/mol.

• (4R,4'R,5S,5'S)-2,2'-(Cyclohexane-1,1-diyl)bis(4,5-diphenyl-4,5-dihydrooxazole): This compound has additional phenyl groups on the oxazole rings, with a CAS number of 2634687-82-2.